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Cat. No.: B1660432

Get Quote

3,5-Dimethyl-1H-pyrrole-2-carbohydrazide is a heterocyclic compound of significant interest

in the fields of organic synthesis and medicinal chemistry. As a derivative of the pyrrole nucleus
—a core structure in numerous natural products and pharmaceuticals—this molecule serves as
a pivotal building block for creating a diverse array of more complex chemical entities.[1][2] The
true value of this compound lies in its bifunctional nature: the stable, electron-rich pyrrole ring
and the highly reactive carbohydrazide moiety. This combination allows for extensive chemical
modification, making it an ideal starting point for developing novel compounds with a wide
spectrum of biological activities.

The carbohydrazide functional group is a well-established pharmacophore, known to be a key
component in various therapeutically active agents.[3] Its ability to act as a versatile
intermediate for constructing Schiff bases, oxadiazoles, triazoles, and other heterocyclic
systems makes 3,5-Dimethyl-1H-pyrrole-2-carbohydrazide a valuable tool for drug discovery
programs targeting infectious diseases, cancer, and inflammatory conditions.[4][5][6][7] This
guide provides a comprehensive overview of its chemical properties, synthesis, reactivity, and
applications, offering field-proven insights for professionals in chemical research and
development.
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Core Chemical and Physical Properties

The foundational properties of 3,5-Dimethyl-1H-pyrrole-2-carbohydrazide dictate its
handling, reactivity, and suitability for various synthetic applications. The molecule's structure is
characterized by a pyrrole ring substituted at the 2, 3, and 5 positions with a carbohydrazide
and two methyl groups, respectively.

Chemical Structure

Caption: General workflow for hydrazinolysis synthesis.

Detailed Experimental Protocol: Hydrazinolysis

This protocol is a representative method adapted from established procedures for synthesizing
carbohydrazides from their parent esters.

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve ethyl 3,5-
dimethyl-1H-pyrrole-2-carboxylate (1.0 eq) in absolute ethanol.

o Causality: Ethanol is an excellent solvent that ensures both the starting ester and the
hydrazine hydrate are fully dissolved, facilitating a homogeneous reaction environment for
optimal reactant interaction.

o Reagent Addition: To the stirred solution, add an excess of hydrazine hydrate (typically 5-10
eq).

o Causality: A large excess of hydrazine hydrate is used to drive the reaction equilibrium
towards the product side, ensuring complete conversion of the ester to the hydrazide and
minimizing reaction time.

o Reflux: Heat the reaction mixture to reflux and maintain this temperature for 6-24 hours. The
progress of the reaction should be monitored using Thin Layer Chromatography (TLC).

o Causality: The elevated temperature provides the necessary activation energy for the
nucleophilic attack. TLC is a critical self-validating step to confirm the disappearance of the
starting material before proceeding to work-up.
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» Work-up and Isolation: After cooling the mixture to room temperature, reduce the solvent
volume under vacuum. Pour the concentrated mixture into ice-cold water.

o Causality: The product is typically less soluble in water than the excess hydrazine hydrate
and other byproducts. Pouring the mixture into ice water induces precipitation of the pure
hydrazide.

« Purification: Collect the resulting solid precipitate by filtration, wash thoroughly with cold
water, and dry under vacuum. If necessary, the product can be further purified by
recrystallization from a suitable solvent such as ethanol.

o Causality: Washing with cold water removes any residual water-soluble impurities.
Recrystallization is the gold standard for purifying solid organic compounds, ensuring high
purity for subsequent reactions and characterization.

Spectroscopic and Analytical Characterization

Accurate structural elucidation is paramount. The following data represent the expected
spectroscopic signatures for 3,5-Dimethyl-1H-pyrrole-2-carbohydrazide, based on analyses
of closely related structures. [4][8][9]
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Technique

Characteristic Signature

Interpretation

N-H stretching vibrations

FT-IR (KBr, cm™1) 3450-3200 (pyrrole NH, hydrazide NH
and NH2)
C=0 stretching (Amide | band),
1680-1640 characteristic of the
carbohydrazide
1620-1550 N-H bending (Amide Il band)
1H NMR (DMSO-ds, & ppm) ~11.0 Broad singlet, 1H (Pyrrole NH)
9.0 Broad singlet, 1H (CO-NH-
' NH2)
~5.9 Singlet, 1H (Pyrrole C4-H)
~4.3 Broad singlet, 2H (CONH-NH3)
~2.2 Singlet, 3H (Pyrrole C5-CHs)
~2.1 Singlet, 3H (Pyrrole C3-CHs)
13C NMR (DMSO-ds, 6 ppm) ~165 C=0 (Amide carbonyl)
~130-110 Pyrrole ring carbons
~15-10 Methyl carbons (-CHs)

| Mass Spec (ESI-MS) | [M+H]* at m/z 154.09 | Molecular ion peak corresponding to
C7H12N30™ |

Chemical Reactivity and Synthetic Applications

The synthetic utility of 3,5-Dimethyl-1H-pyrrole-2-carbohydrazide stems from the
nucleophilicity of the terminal -NH2 group of the hydrazide moiety. This allows it to readily react
with electrophiles, most notably carbonyl compounds, to form a vast range of derivatives.

Primary Reaction: Schiff Base Formation
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The condensation reaction with aldehydes or ketones is the most prominent application,
yielding N-substituted benzylidene-1H-pyrrole-2-carbohydrazides, commonly known as Schiff
bases. [6][10][11]This reaction serves as a cornerstone for generating molecular diversity in
drug discovery.

Caption: Reaction workflow for Schiff base synthesis.

Experimental Protocol: Synthesis of a Schiff Base
Derivative

» Dissolution: Dissolve 3,5-Dimethyl-1H-pyrrole-2-carbohydrazide (1.0 eq) in ethanol in a
round-bottom flask.

» Reagent and Catalyst Addition: Add the desired aromatic or heterocyclic aldehyde (1.0 eq) to
the solution, followed by a few drops of glacial acetic acid.

o Causality: The acetic acid acts as a catalyst, protonating the carbonyl oxygen of the
aldehyde. This increases the electrophilicity of the carbonyl carbon, making it more
susceptible to nucleophilic attack by the hydrazide's terminal nitrogen.

o Reaction: Stir the mixture at room temperature or reflux for 30 minutes to several hours,
monitoring completion by TLC. [4]4. Isolation: Upon completion, the Schiff base product often
precipitates directly from the reaction mixture upon cooling. The solid is collected by filtration,
washed with cold ethanol to remove unreacted starting materials, and dried.

Applications in Drug Discovery and Medicinal
Chemistry

The pyrrole-carbohydrazide scaffold is a "privileged structure” in medicinal chemistry, meaning
it is a molecular framework capable of binding to multiple biological targets. Derivatives have
shown a wide array of pharmacological activities.

o Antimicrobial Agents: Numerous Schiff base derivatives of pyrrole carbohydrazides have
demonstrated potent activity against various bacterial and fungal strains. Notably, some have
shown promising results against Mycobacterium tuberculosis, the causative agent of
tuberculosis, by potentially inhibiting key enzymes like Enoyl-acyl carrier protein reductase
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(ENR). [8][12]* Anticancer Activity: Recent studies have explored these compounds for their
antiproliferative effects. For instance, certain pyrrole hydrazone derivatives have been shown
to induce apoptosis and cause cell cycle arrest in human melanoma cells, highlighting their
potential as selective anticancer agents. [4]* Anti-inflammatory and Antioxidant Properties:
The pyrrole nucleus is a known component of anti-inflammatory drugs. Derivatives of 3,5-
Dimethyl-1H-pyrrole-2-carbohydrazide have been investigated for their ability to inhibit
inflammatory pathways and for their antioxidant capabilities. [2]

Conclusion

3,5-Dimethyl-1H-pyrrole-2-carbohydrazide is far more than a simple organic molecule; itis a
versatile and powerful platform for synthetic and medicinal chemistry. Its straightforward
synthesis, well-defined spectroscopic properties, and predictable reactivity make it an
invaluable starting material. The ability to easily generate large libraries of Schiff bases and
other heterocyclic derivatives has cemented its role in the rational design of new therapeutic
agents. For researchers and drug development professionals, a thorough understanding of the
chemical properties and synthetic potential of this compound is essential for unlocking new
avenues in the quest for novel and effective medicines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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